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Compound of Interest

Compound Name: 1-Bromoheptane-d7
Cat. No.: B15557856
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and purity of 1-Bromoheptane-d7, a deuterated internal standard crucial for a variety of
applications in scientific research and drug development. This document details commercial
sources, typical purity levels, and the analytical methodologies used to assess its quality.

Commercial Avalilability

1-Bromoheptane-d7 is a specialty chemical primarily used as an internal standard in
guantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] It is
available from several reputable suppliers of stable isotope-labeled compounds. The table
below summarizes the key commercial sources for this compound.
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Supplier Product Name CAS Number Notes

Offers the compound
for research use and
provides data sheets
1-Bromoheptane-d7 and handling
MedChemExpress ) 1219802-55-7 ) )
(n-Heptyl bromide-d7) instructions. A
certificate of analysis
is available upon

request.[1][2]

A well-known supplier

of a wide range of
C/D/N lIsotopes Inc. 1-Bromoheptane-d7 1219802-55-7

deuterated

compounds.

Listed as a supplier of
1-Bromoheptane--d7 1219802-55-7 this deuterated

compound.[3]

Clearsynth Labs
Limited

Purity Specifications and Data

The purity of 1-Bromoheptane-d7 is characterized by two main parameters: chemical purity
and isotopic purity (isotopic enrichment). While specific values are lot-dependent and should be
confirmed with a Certificate of Analysis (CoA) from the supplier, this section outlines typical
purity levels based on available data for the deuterated compound and its non-deuterated
analogue.

Quantitative Purity Data

The following table presents typical purity specifications for 1-Bromoheptane-d7 and its non-
deuterated counterpart, 1-Bromoheptane. Data for the deuterated compound is often not
publicly available without a specific CoA, while data for the non-deuterated form provides a
baseline for expected chemical purity.
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Compound Supplier Purity Specification Analytical Method
Gas Chromatography
1-Bromoheptane Palchem > 98%
(GO)4]
1-Bromoheptane Sigma-Aldrich 99% Not specified
] Typically >98%
1-Bromoheptane-d7 Various ) GC-MS
(Chemical)
] Typically >98 atom %
1-Bromoheptane-d7 Various NMR

D (Isotopic)

Note: Purity values for 1-Bromoheptane-d7 are typical estimates and must be verified with the
supplier's Certificate of Analysis for a specific lot.

Experimental Protocols for Purity Assessment

The determination of chemical and isotopic purity of 1-Bromoheptane-d7 requires specific
analytical methodologies. The following sections provide detailed, generalized protocols for

these key experiments.

Chemical Purity Determination by Gas Chromatography-
Mass Spectrometry (GC-MS)

This method is used to identify and quantify volatile impurities in the 1-Bromoheptane-d7
sample.

Methodology:
e Sample Preparation:

o Prepare a 1 mg/mL solution of 1-Bromoheptane-d7 in a volatile organic solvent such as

dichloromethane or hexane.
o Vortex the solution to ensure homogeneity.

e GC-MS Instrumentation and Conditions:
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o Gas Chromatograph: Agilent GC system or equivalent.
o Mass Spectrometer: Agilent Mass Selective Detector or equivalent.

o Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 um film
thickness), is suitable.

o Injection Volume: 1 pL.
o Inlet Temperature: 250 °C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o Oven Temperature Program:
= [nitial temperature: 50 °C, hold for 2 minutes.
» Ramp: Increase to 250 °C at a rate of 10 °C/min.
» Final hold: Hold at 250 °C for 5 minutes.
o MS Transfer Line Temperature: 280 °C.
o lon Source Temperature: 230 °C.

o lonization Mode: Electron lonization (El) at 70 eV.

[e]

Scan Range: m/z 35-300.

o Data Analysis:

o The chemical purity is determined by calculating the peak area percentage of the main 1-
Bromoheptane-d7 peak relative to the total area of all peaks in the chromatogram.

o Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

Isotopic Purity Determination by Nuclear Magnetic
Resonance (NMR) Spectroscopy
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1H NMR and/or 3C NMR spectroscopy is used to determine the isotopic enrichment of
deuterium in the 1-Bromoheptane-d7 molecule.

Methodology:
e Sample Preparation:
o Accurately weigh approximately 10-20 mg of 1-Bromoheptane-d7.

o Dissolve the sample in 0.6-0.7 mL of a deuterated solvent that does not have signals in
the regions of interest (e.g., chloroform-d, CDCIs).

o Add a known amount of a suitable internal standard with a distinct, sharp signal (e.g.,
1,3,5-trichlorobenzene) for quantitative purposes if required.

o Transfer the solution to a 5 mm NMR tube.
e NMR Instrumentation and Parameters:
o Spectrometer: Bruker Avance 400 MHz spectrometer or equivalent.
o Nucleus: tH (or 13C, if necessary).
o Solvent: CDCls.
o Temperature: 298 K.
o Pulse Sequence: A standard single-pulse experiment (zg30).
o Number of Scans: 16-64 for *H NMR to achieve a good signal-to-noise ratio.

o Relaxation Delay (d1): 5-10 seconds to ensure full relaxation of the protons for accurate
integration.

o Data Analysis:

o Process the NMR spectrum using appropriate software (e.g., MestReNova, TopSpin).
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o For 'H NMR, the isotopic purity is determined by comparing the integral of the residual
proton signals in the deuterated positions to the integral of a proton signal in a non-
deuterated position or the internal standard.

o The percentage of deuteration can be calculated using the following formula:

= % Deuteration = (1 - (Integral of residual protons / Expected integral for non-
deuterated)) * 100

Synthesis Pathway and Potential Impurities

Understanding the synthesis of 1-Bromoheptane-d7 is crucial for anticipating potential
impurities. While specific proprietary synthesis methods may vary between suppliers, a
common route for preparing bromoalkanes involves the reaction of the corresponding alcohol
with a bromine source.

A plausible synthesis for 1-Bromoheptane-d7 starts from a deuterated heptanol (Heptan-d7-
ol). This deuterated alcohol can be reacted with a brominating agent such as hydrobromic acid
(HBr) or phosphorus tribromide (PBr3).

Potential Impurities:
e Unreacted Starting Material: Residual Heptan-d7-ol.

e Byproducts of the Bromination Reaction: Di-n-heptyl-d14 ether (from a side reaction of the
alcohol).

« |sotopically Incomplete Species: 1-Bromoheptane with fewer than seven deuterium atoms.

o Solvent Residues: Traces of solvents used in the synthesis and purification steps.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for
the synthesis and purity analysis of 1-Bromoheptane-d7.
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Synthesis and Purification Workflow for 1-Bromoheptane-d7
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Heptan-d7-ol

Bromination Reaction

Crude 1-Bromoheptane-d7

Purification

Aqueous Washing
(e.g., with NaHCO3)

Drying
(e.g., with MgS0O4)

Fractional Distillation

Pure 1-Bromoheptane-d7

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1-Bromoheptane-d7.
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Purity Analysis Workflow for 1-Bromoheptane-d7

1-Bromoheptane-d7 Sample

| |
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NMR Analysis
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GC-MS Analysis
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(>98%) (>98 atom % D)

Click to download full resolution via product page

Caption: Analytical workflow for determining the purity of 1-Bromoheptane-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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